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Compound of Interest

Compound Name: Glyphosate monoammonium

CAS No.: 40465-66-5

Cat. No.: B12279329

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Glyphosate (N-(phosphonomethyl)glycine) is a widely utilized broad-spectrum herbicide, and its

primary metabolite is aminomethylphosphonic acid (AMPA).[1][2] Due to their high polarity and

water solubility, analyzing glyphosate and AMPA in complex matrices like environmental water,

food products, and biological fluids presents significant challenges.[3][4] These properties

make it difficult to achieve adequate retention on conventional reversed-phase chromatography

columns and can lead to significant matrix effects.[3][5]

Solid-Phase Extraction (SPE) is a critical sample preparation technique that addresses these

challenges by effectively removing interfering matrix components and concentrating the

analytes of interest.[1] A common and effective strategy involves a pre-column derivatization

step with 9-fluorenylmethylchloroformate (FMOC-Cl).[4][6] This reaction targets the amino

groups of glyphosate and AMPA, rendering them less polar and enabling their retention on

reversed-phase SPE sorbents and subsequent analysis by Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).[7]
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This application note provides a detailed protocol for the SPE cleanup of samples for the

analysis of glyphosate and its monoammonium salt, along with AMPA, following FMOC-Cl

derivatization.

Experimental Protocols
This section details the complete methodology, from sample preparation to final analysis. The

use of polypropylene labware is recommended to prevent the potential adsorption of analytes

onto glass surfaces.[1][2]

Materials and Reagents
Solvents: LC-MS grade Methanol, Acetonitrile, and ultrapure water.

Reagents: Glyphosate and AMPA analytical standards, isotopically labeled internal standards

(e.g., 13C2, 15N-glyphosate), 9-fluorenylmethylchloroformate (FMOC-Cl), Borate buffer (pH

9), Formic acid, and Phosphoric acid.[4][5][6][8]

SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, Supel-Select

HLB).[8]

Sample Pre-treatment and Extraction
The extraction procedure must be adapted to the specific matrix. A general method for solid

samples is outlined below, based on the widely used QuPPe (Quick Polar Pesticides Method)

methodology.[3][8]

Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add a known quantity of isotopically labeled internal standard solution.[7][8]

Add 10 mL of ultrapure water and let the sample soak for 30 minutes.[8]

Add 10 mL of methanol containing 1% formic acid.[4][8]

Shake or vortex vigorously for 5-10 minutes.[3][4]

Centrifuge the sample at >3000 rpm for 10 minutes.[4]
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Collect the supernatant for the derivatization step.

Derivatization Procedure
Transfer 1 mL of the sample extract (supernatant) into a polypropylene vial.

Add 100 µL of borate buffer (pH 9) to raise the pH, which enhances the reactivity of the

amino group.[4][7]

Add 200 µL of FMOC-Cl solution (e.g., 10mM in acetonitrile).[4]

Agitate the mixture and allow it to react for approximately 20-30 minutes at an elevated

temperature (e.g., 50°C).[4]

Stop the reaction by adding ~130 µL of 2% phosphoric acid to acidify the solution.[4] The

sample is now ready for SPE cleanup.

Solid-Phase Extraction (SPE) Protocol
The following is a general protocol for a polymeric reversed-phase SPE cartridge (e.g., Oasis

HLB).

Conditioning: Condition the SPE cartridge by passing 3 mL of methanol through the sorbent.

[8] This activates the sorbent.

Equilibration: Equilibrate the cartridge by passing 3 mL of ultrapure water (acidified with 0.5%

formic acid) through the sorbent.[8] This prepares the sorbent to receive the aqueous

sample. Ensure the sorbent bed does not go dry.

Sample Loading: Load the entire derivatized sample extract onto the cartridge at a slow,

steady flow rate of approximately 1-2 mL/min.[1] The derivatized (less polar) analytes will be

retained on the sorbent.

Washing: Wash the cartridge with 3 mL of ultrapure water to remove salts, polar

interferences, and excess derivatization reagent.[1]

Elution: Elute the purified, derivatized analytes by passing 2-4 mL of methanol or a

methanol/acetonitrile mixture through the cartridge. Collect the eluate in a clean
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polypropylene tube.[7]

Post-Elution Processing and Analysis
Evaporate the collected eluate to dryness under a gentle stream of nitrogen.[2][7]

Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for LC-

MS/MS analysis.[7]

Analyze the sample using LC-MS/MS with a suitable column (e.g., C18) and detection in

Multiple Reaction Monitoring (MRM) mode.[7][8]

Data Presentation
The performance of SPE cleanup methods for glyphosate and AMPA analysis varies by matrix

and specific protocol. The following table summarizes quantitative data from various studies.
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Matrix Analyte(s) SPE Type
Recovery
(%)

LOQ/LOD Citation(s)

Groundwater Glyphosate C18
90.37 -

101.70%

LOQ: 0.07

µg/L, LOD:

0.24 µg/L

[9]

Human Urine
Glyphosate,

AMPA

Cation/Anion

Exchange
79.1 - 119%

MQL: 0.40-

0.48 ng/mL,

MDL: 0.12-

0.14 ng/mL

[5]

Red Wine

Glyphosate,

AMPA,

Glufosinate

MIP 70 - 96% Not Specified [2]

Beebread

Glyphosate,

AMPA,

Glufosinate

MIP and

Oasis HLB
76 - 111%

LOQ: 10

µg/kg

(Glyphosate),

5 µg/kg

(AMPA)

[10]

Cereals
Glyphosate,

AMPA

Polymeric

(HLB)
Not Specified Not Specified [8]

Visualizations
Workflow and Logic Diagrams
The following diagrams illustrate the experimental workflow and the underlying logic of the

analytical strategy.
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Caption: Experimental workflow for glyphosate analysis using SPE cleanup.
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Caption: Logical approach for overcoming glyphosate analysis challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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